Cas no 142363-61-9 (2-bromo-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 142363-61-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD14540508
• CID: 5240501
• PubChem ID: 53441093
• Update Time: 2026-03-08

2-bromo-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(bromomethyl)-2-methoxy-
• 2-bromo-1-(2-methoxyphenyl)ethan-1-ol

• MDL： MFCD14540508
• Inchi： 1S/C9H11BrO2/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,11H,6H2,1H3
• InChI Key： FROJNSZKFGHHNR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)(O)CBr

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-1-(2-methoxyphenyl)ethan-1-ol

Introduction to 2-Bromo-1-(2-Methoxyphenyl)ethan-1-ol (CAS No. 142363-61-9)

2-Bromo-1-(2-methoxyphenyl)ethan-1-ol, with the CAS number 142363-61-9, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methoxy-substituted phenyl group, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-bromo-1-(2-methoxyphenyl)ethan-1-ol is C₉H₁₁BrO₂, and its molecular weight is approximately 227.08 g/mol. The compound's physical properties include a white crystalline solid form at room temperature, with a melting point ranging from 70 to 75°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for various synthetic reactions and analytical techniques.

In the realm of chemical synthesis, 2-bromo-1-(2-methoxyphenyl)ethan-1-ol serves as an important intermediate in the preparation of more complex molecules. Its bromine atom can be readily substituted or eliminated, making it a valuable starting material for the synthesis of biologically active compounds. Recent studies have explored its use in the development of novel pharmaceutical agents, particularly in the areas of anticancer and antimicrobial research.

A notable application of 2-bromo-1-(2-methoxyphenyl)ethan-1-ol is in the synthesis of bioactive compounds with potential therapeutic effects. For instance, researchers have utilized this compound as a key intermediate in the synthesis of flavonoids and other natural products with antioxidant and anti-inflammatory properties. The hydroxyl group in 2-bromo-1-(2-methoxyphenyl)ethan-1-ol can be functionalized to introduce additional pharmacophores, enhancing the biological activity of the final product.

In the field of medicinal chemistry, 2-bromo-1-(2-methoxyphenyl)ethan-1-ol has been investigated for its potential as a lead compound in drug discovery. Its structural features make it an attractive candidate for modification through techniques such as click chemistry and Suzuki coupling reactions. These modifications can lead to the development of new drugs with improved potency and selectivity.

Clinical trials involving compounds derived from 2-bromo-1-(2-methoxyphenyl)ethan-1-ol have shown promising results in treating various diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant antitumor activity against breast cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell proliferation.

Beyond its pharmaceutical applications, 2-bromo-1-(2-methoxyphenyl)ethan-1-ol has also found use in materials science and polymer chemistry. Its reactivity with various functional groups allows it to be incorporated into polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. This versatility makes it an attractive candidate for developing advanced materials for industrial applications.

In conclusion, 2-bromo-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 142363-61-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity profile make it an invaluable tool for scientists and researchers working to advance our understanding of complex chemical systems and develop innovative solutions to pressing medical and industrial challenges.